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Compound of Interest

Compound Name: alpha-Tocopherol acetate

Cat. No.: B1172359 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of alpha-Tocopherol acetate, also known as Vitamin E acetate. Following these

procedural steps will help ensure safe handling and disposal, fostering a secure research

environment.

Personal Protective Equipment (PPE) and Safety
Measures
When handling alpha-Tocopherol acetate, a low-hazard compound for usual industrial

handling, specific personal protective equipment is recommended to minimize exposure and

ensure safety.[1]
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Protection Type Equipment
Standard/Specificati

on
Rationale

Eye Protection

Safety glasses with

side-shields or

chemical safety

goggles

OSHA 29 CFR

1910.133 or European

Standard EN166

To prevent potential

mild eye irritation from

splashes or aerosols.

[1][2]

Hand Protection
Chemical resistant

protective gloves

European Standard

EN 374

To prevent skin

contact. Check for

leak-tightness before

use.[2][3][4]

Body Protection

Appropriate protective

clothing; closed work

clothing

-
To minimize skin

contact.[1][2]

Respiratory Protection

Generally not required

under normal use with

adequate ventilation

NIOSH/MSHA or

European Standard

EN 149

Recommended in

cases of inadequate

ventilation or when

vapors/aerosols are

generated.[2][3][5][6]

General Hygiene Practices:

Wash hands thoroughly after handling the substance.[1][3]

Do not eat, drink, or smoke in the work area.[3]

Remove contaminated clothing and protective equipment before entering eating areas.[3]

Operational Plan for Handling alpha-Tocopherol
Acetate
A systematic approach to handling alpha-Tocopherol acetate from receipt to disposal is

critical for laboratory safety and efficiency.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][7][8]

Protect from light and atmospheric oxygen, as the substance can slowly oxidize and darken.

[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7][8][9]

Recommended storage temperatures vary, with suggestions to keep refrigerated below 4°C

(39°F) or store below 25°C (77°F).[1][8]

2. Handling and Use:

Ensure adequate general or local exhaust ventilation to keep airborne concentrations low.[1]

[10]

Avoid all personal contact, including inhalation of vapors or mists.[7][8]

Wear the appropriate personal protective equipment as outlined in the table above.

Use in a designated area away from ignition sources.[2]

3. Accidental Spills:

In case of a spill, absorb the substance with an inert material such as vermiculite, sand, or

earth.[1]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[1]

Ventilate the affected area.[3]

Prevent the spill from entering drains or waterways.[3][4]

4. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[1]

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing. If irritation

persists, get medical aid.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Get medical aid.[1]

Disposal Plan
Proper disposal of alpha-Tocopherol acetate and its containers is crucial to prevent

environmental contamination.

Waste Disposal: Dispose of the chemical waste in accordance with all applicable federal,

state, and local environmental regulations.[11] Do not dispose of it into the sewer system.

[10]

Container Disposal: Uncontaminated packaging may be recycled or re-used.[10] If recycling

is not an option, dispose of the container in an authorized landfill. Handle uncleaned

containers as you would the product itself.

Key Experimental and Safety Data
The following table summarizes important quantitative data for alpha-Tocopherol acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/75773.pdf
https://pim-resources.coleparmer.com/sds/75773.pdf
https://pim-resources.coleparmer.com/sds/75773.pdf
https://pim-resources.coleparmer.com/sds/75773.pdf
https://www.benchchem.com/product/b1172359?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB14003.pdf?1523573291
https://download.basf.com/p1/000000000030041054_SDS_GEN_US/en_US/Vitamin_E_Acetate_30041054_SDS_GEN_US_en_8-0.pdf
https://download.basf.com/p1/000000000030041054_SDS_GEN_US/en_US/Vitamin_E_Acetate_30041054_SDS_GEN_US_en_8-0.pdf
https://www.benchchem.com/product/b1172359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Oral LD50 (mouse) >49,700 mg/kg [8]

5 g/kg [1]

Flash Point 257 °C / 494.6 °F [7]

232.22 °C / 450 °F [12]

Approx. 260 °C / 500 °F [9]

Specific Gravity 0.953 [8]

0.94 [12]

Storage Temperature Below 4°C / 39°F [1]

Below 25°C / 77°F [8]

Not above 30°C / 86°F [13]

Workflow for Safe Handling of alpha-Tocopherol
Acetate
The following diagram illustrates the logical workflow for the safe handling of alpha-
Tocopherol acetate in a laboratory setting.
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Caption: This diagram outlines the key steps for the safe handling of alpha-Tocopherol
acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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